BENGHE Foundational & Exploratory

Check Availability & Pricing

Tridemorph IUPAC name and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tridemorph

Cat. No. B114830

Tridemorph: A Technical Guide

This technical guide provides a comprehensive overview of the fungicide Tridemorph,
intended for researchers, scientists, and drug development professionals. It covers its chemical
identity, physicochemical properties, toxicological data, mechanism of action, and available
experimental methodologies.

Chemical Identity: IUPAC Name and Synonyms

Tridemorph is a systemic fungicide belonging to the morpholine class.[1] Its chemical identity
is defined by its IUPAC name and a range of synonyms used in technical and commercial
contexts.

The preferred IUPAC name for the primary active component is 2,6-Dimethyl-4-
tridecylmorpholine.[2] However, commercial Tridemorph is typically a reaction mixture of 4-
alkyl-2,6-dimethylmorpholines, where the alkyl group is a combination of C11-C14
homologues. The tridecyl (C13) homologue constitutes 60—70% of this mixture.[3] The
Preferred Identification Name (PIN) for the major component is (2RS,6RS)-2,6-dimethyl-4-
tridecylmorpholine.

Tridemorph is known by a variety of synonyms, which are listed below:
 Calixin[4]

o Calixine[4]
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e Tridemorphe([3]

o Kalixin[4]

e F 220 (fungicide)[4]

o Tridemorf[4]

« BASF 220F[4]

e 4-Tridecyl-2,6-dimethylmorpholine[4]

« BAS 2203F[5]

e N-Tridecyl-2,6-dimethylmorpholin[4]

Elbamorph[5]

CAS Registry Numbers:

e 81412-43-3: For the reaction mixture (Tridemorph)[1]

e 24602-86-6: Originally for the single isomer 2,6-dimethyl-4-tridecylmorpholine[2][3]

Quantitative Data

This section summarizes the key physicochemical and toxicological data for Tridemorph in
tabular format for ease of reference and comparison.

Physicochemical Properties
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Property Value Reference(s)
Molecular Formula C19H39NO (major component) [11121[3]

Molar Mass 297.527 g-mol—* [2]

Physical State Oily liquid [6]

o 130-133 °C at 0.7 mmHg; 139-
Boiling Point [4]
142 °C at 1.3 mmHg

Melting Point <25°C [7]
Density 0.855 g/cm?3 [8]
Vapor Pressure 1.04 x 10> mmHg at 25 °C [8]
Water Solubility 11.7 mg/L (pH 7 at 20 °C) [8]
LogP (Octanol-Water Partition

Coefficient) 234450 5]
pKa 6.5 [8]
Refractive Index 1.449 [8]
Flash Point 109.499 °C [8]

Toxicological Data
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Endpoint Value Species Reference(s)
Acute Oral LDso 500 mg/kg Rat [9]
Dermal LDso 4000 mg/kg Rat [9]
Inhalation LCso (4h) 4.5 mg/L Rat [9]
Oral Acute Reference

0.02 mg/kg-day - [7]
Dose (RfDoa)
Oral Chronic
Reference Dose 0.01 mg/kg-day - [7]
(RfDoc)
Algae Acute ECso

0.28 mg/L - [9]
(72h)
Algae Chronic NOEC

0.015 mg/L - [9]

(96h)

Note: Tridemorph is classified by the World Health Organization as a Class Il "moderately
hazardous" pesticide.[2] It has been shown to have teratogenic effects in high doses.[7]

Mechanism of Action

Tridemorph acts as a systemic fungicide with eradicant and protective properties.[3] Its
primary mode of action is the inhibition of ergosterol biosynthesis in fungi.[5] Ergosterol is a
vital component of fungal cell membranes, and its disruption leads to fungal cell death.

Specifically, Tridemorph targets two key enzymes in the ergosterol biosynthesis pathway:
o Sterol-A*-reductase: This enzyme is involved in the reduction of sterols.
o ABto A’-isomerase: This enzyme catalyzes the isomerization of sterols.[5]

Inhibition of these enzymes leads to an accumulation of abnormal sterol precursors and a
depletion of ergosterol, ultimately disrupting membrane function and integrity.[1] In maize, for
example, treatment with Tridemorph leads to a dramatic accumulation of 93,19-cyclopropyl
sterols instead of the usual A3-sterols.[10]
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Caption: Simplified signaling pathway of Tridemorph's mechanism of action.

Experimental Protocols

Detailed, step-by-step experimental protocols for Tridemorph are proprietary or published in
specific research articles. However, this section outlines the general methodologies for its
synthesis and analysis based on available information.

Synthesis

The commercial production of Tridemorph typically involves a one-step catalytic reaction.[1]
Reactants:

» Tridecanol

e 2,6-dimethylmorpholine

Process Overview:

o Tridecanol and a catalyst are added to a reactor.

e The reactor is purged with nitrogen and hydrogen to create an inert atmosphere.

e The mixture is heated to activate the catalyst.

e The temperature is further raised while 2,6-dimethylmorpholine is added dropwise.

e The reaction proceeds at an elevated temperature until completion.
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e The mixture is allowed to settle, and the catalyst is separated.

e The resulting filtrate is purified through rectification to yield Tridemorph.[1]

Analytical Methods

Several analytical methods are employed for the detection and quantification of Tridemorph in
various matrices.

4.2.1. Thin-Layer Chromatography (TLC)
A common method for the qualitative detection of Tridemorph in biological materials.[11]

General Procedure:

Extraction: Tridemorph is extracted from the sample using a suitable organic solvent.

Spotting: The extract is spotted onto a TLC plate.

Development: The plate is developed in a solvent system to separate the components.

Visualization: The plate is sprayed with a chromogenic reagent to visualize the Tridemorph
spot.

o Reagents: lodine in chloroform followed by a starch solution (yields a blue spot), methyl
orange (yellow spot), or bromophenol blue (intense blue spot).[11][12]

4.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A highly sensitive and selective method for the quantitative determination of Tridemorph
residues in samples like tea, bananas, and oranges.[13][14]

General Workflow:
e Sample Preparation:
o Hydration of the sample.

o Extraction of Tridemorph with a solvent like acetonitrile.
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o Partitioning with saline water.

¢ Purification:

o Clean-up of the extract using a solid-phase extraction (SPE) cartridge (e.g., aminopropy!
(NH2)).[13]

¢ Analysis:

o Injection of the purified sample into an LC-MS/MS system.

o Separation via liquid chromatography.

o Detection and quantification using tandem mass spectrometry.

Sample
(e.g., Tea, Fruit)

Extraction
(Acetonitrile)

Partitioning
(Saline Water)

Purification
(SPE Cartridge)

Quantification of
Tridemorph Residues
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Caption: General experimental workflow for Tridemorph analysis by LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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